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Compound of Interest

N-(6-amino-2-pyridinyl)-2,2-
Compound Name:
dimethylpropanamide

Cat. No.: B111670

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide, also known by its synonym N-(6-
aminopyridin-2-yl)pivalamide, is a chemical compound with potential applications in
pharmaceutical research and development. This technical guide provides a summary of its
known chemical properties. However, it is important to note that publicly available information
regarding its synthesis, detailed experimental data, and biological activity is limited at the time
of this report.

Core Chemical Properties

The fundamental chemical properties of N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide
are summarized in the table below. This information is primarily derived from chemical supplier
databases.
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Property Value Source
CAS Number 132784-74-8 [1]
Molecular Formula C10H15Ns0 [2]
Molecular Weight 193.25 g/mol [2]

N-(6-aminopyridin-2-yl)-2,2-
IUPAC Name ] ] N/A
dimethylpropanamide

N-(6-aminopyridin-2-
Synonyms ) ] N/A
yl)pivalamide

Physical State Solid (at room temperature) [1]

Synthesis and Experimental Data

A thorough review of scientific literature and patent databases did not yield specific, detailed
experimental protocols for the synthesis, purification, and analysis of N-(6-amino-2-
pyridinyl)-2,2-dimethylpropanamide. While general methods for the acylation of
aminopyridines are well-established in organic chemistry, a validated and published procedure
for this specific molecule could not be located.

Similarly, quantitative experimental data such as melting point, boiling point, solubility in various
solvents, and pKa values are not readily available in the public domain. Spectroscopic data,
including *H NMR, 3C NMR, IR, and mass spectrometry, which are crucial for the structural
elucidation and purity assessment of the compound, have not been published in peer-reviewed
journals.

Biological Activity and Signaling Pathways

As of the date of this report, there is no publicly available information regarding the biological
activity of N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide. No studies detailing its
pharmacological effects, potential therapeutic targets, or associated signaling pathways have
been found in the scientific literature. Therefore, its profile as a potential agent for drug
development remains uncharacterized.
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Experimental Workflow: A Proposed General
Approach

In the absence of a specific published protocol, a logical experimental workflow for the
synthesis and characterization of N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide can be
proposed based on standard organic chemistry principles. This serves as a hypothetical guide
for researchers interested in investigating this compound.

Proposed Experimental Workflow

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and evaluation of the target compound.

Conclusion

N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide is a chemical entity with defined basic
properties but lacks a detailed public profile regarding its synthesis, experimental
characteristics, and biological function. This guide highlights the current knowledge gap and
provides a foundational framework for researchers who may wish to undertake a
comprehensive investigation of this compound. Further experimental work is required to
elucidate its chemical and biological properties fully.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b111670?utm_src=pdf-body
https://www.benchchem.com/product/b111670?utm_src=pdf-body-img
https://www.benchchem.com/product/b111670?utm_src=pdf-body
https://www.benchchem.com/product/b111670?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. N-(6-Amino-2-pyridinyl)-2,2-dimethylpropanamide - CAS:132784-74-8 - Sunway Pharm
Ltd [Swpharm.com]

e 2. calpaclab.com [calpaclab.com]
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Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111670#n-6-amino-2-pyridinyl-2-2-
dimethylpropanamide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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